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Compound of Interest

Compound Name: GX-201

Cat. No.: B2924522 Get Quote

The following procedures provide essential safety and logistical information for the proper

disposal of GX-201, ensuring the safety of laboratory personnel and minimizing environmental

impact. This guidance is intended for researchers, scientists, and drug development

professionals actively handling this compound.

Hazard and Precautionary Summary
GX-201 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] Adherence to the following precautionary statements is mandatory to mitigate risks.
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Hazard Class Hazard Statement Precautionary Measures

Acute Oral Toxicity (Category

4)
H302: Harmful if swallowed.[1]

P264: Wash skin thoroughly

after handling.[1]P270: Do not

eat, drink or smoke when using

this product.[1]P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]P330: Rinse

mouth.[1]

Acute & Chronic Aquatic

Toxicity (Category 1)

H410: Very toxic to aquatic life

with long lasting effects.[1]

P273: Avoid release to the

environment.[1]P391: Collect

spillage.[1]

General Disposal -

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Step-by-Step Disposal Procedure
Proper disposal of GX-201 and its containers is critical. Under no circumstances should it be

disposed of in standard laboratory trash or flushed down the drain.

Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for all GX-201 waste, including

unused product, contaminated consumables (e.g., pipette tips, gloves), and cleaning

materials.

Spill Management:

In the event of a spill, prevent further leakage or spreading.[1]

Wear full personal protective equipment, including gloves, eye protection, and appropriate

respiratory protection.[1]
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Absorb the spill using a finely-powdered, liquid-binding material such as diatomite or

universal binders.[1]

Collect the absorbed material and place it into the designated GX-201 waste container.[1]

Surface Decontamination:

Following a spill or at the conclusion of an experiment, decontaminate all surfaces and

equipment by scrubbing with alcohol.[1]

All materials used for decontamination (e.g., wipes, swabs) must be disposed of in the

designated GX-201 waste container.

Final Disposal:

The sealed container of GX-201 waste must be disposed of through an approved and

licensed hazardous waste disposal facility.[1]

Consult with your institution's Environmental Health and Safety (EHS) department to

arrange for proper pickup and disposal in accordance with local, state, and federal

regulations.
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Caption: Logical workflow for the handling and disposal of GX-201 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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